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Compound of Interest

Compound Name: 1,2-Bis(dichlorophosphino)ethane

Cat. No.: B1347013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for handling and utilizing

1,2-bis(dichlorophosphino)ethane, a key precursor in the synthesis of chelating diphosphine

ligands. These ligands are pivotal in various transition metal-catalyzed reactions.

Safety and Handling
1,2-Bis(dichlorophosphino)ethane is a hazardous chemical that requires strict safety

protocols. It is corrosive, air-sensitive, and moisture-sensitive.[1] All manipulations should be

performed under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated chemical

fume hood.[1]

Hazard Summary:

Corrosive: Causes severe skin burns and eye damage.[1]

Air and Moisture Sensitive: Reacts with air and moisture.[1][2] Contact with water can

liberate toxic gas.[3]

Respiratory Irritant: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Eye Protection Safety goggles and a face shield.

Lab Coat Flame-retardant lab coat.

Respirator
Use a suitable respirator if ventilation is

inadequate.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Call a physician immediately.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical assistance.

[2][3]

Storage and Handling:

Store in a cool, dry, and well-ventilated place.[2]

Keep containers tightly closed in a corrosives area.[1]

Do not allow contact with air.[1]

Handle under an inert atmosphere (e.g., using Schlenk line techniques or a glovebox).
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Physicochemical Properties
1,2-Bis(dichlorophosphino)ethane is a colorless liquid precursor used for creating chelating

diphosphines.[4]

Property Value

Molecular Formula C₂H₄Cl₄P₂[1]

Molecular Weight 231.81 g/mol

Appearance Colorless, clear liquid[2][4]

Boiling Point 70 °C @ 1 mmHg

Density 1.536 g/mL at 25 °C

Refractive Index n20/D 1.588

CAS Number 28240-69-9[1]

Core Applications and Reactions
The primary application of 1,2-bis(dichlorophosphino)ethane is as a precursor in the

synthesis of chelating diphosphine ligands, such as 1,2-bis(dimethylphosphino)ethane (dmpe).

[4] These ligands are crucial in organometallic chemistry and catalysis, finding use in reactions

like Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. The compound readily reacts with

Grignard reagents and secondary amines to yield these valuable ligands.[4]

A general reaction scheme for the synthesis of diphosphine ligands is shown below:

1,2-Bis(dichlorophosphino)ethane
(Cl₂PCH₂CH₂PCl₂)

1,2-Bis(dialkylphosphino)ethane
(R₂PCH₂CH₂PR₂)

4 R-MgX
(Grignard Reagent)

4 MgXCl
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Click to download full resolution via product page

Caption: General reaction for diphosphine ligand synthesis.

Experimental Protocols
Protocol 1: Synthesis of 1,2-Bis(dimethylphosphino)ethane (dmpe)

This protocol describes the reaction of 1,2-bis(dichlorophosphino)ethane with

methylmagnesium chloride to produce dmpe, a widely used chelating ligand.[4]

Materials:

Reagent
Molar Mass ( g/mol
)

Amount Moles

1,2-

Bis(dichlorophosphino

)ethane

231.81 5.80 g 0.025

Methylmagnesium

chloride (3.0 M in

THF)

74.79 35.0 mL 0.105

Diethyl ether

(anhydrous)
74.12 200 mL -

Degassed distilled

water
18.02 100 mL -

Anhydrous sodium

sulfate
142.04 10 g -

Procedure:

Inert Atmosphere Setup: Assemble a flame-dried, three-necked round-bottom flask equipped

with a magnetic stir bar, a dropping funnel, and a condenser under a positive pressure of

argon or nitrogen.
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Reagent Addition: Dissolve 5.80 g (0.025 mol) of 1,2-bis(dichlorophosphino)ethane in 100

mL of anhydrous diethyl ether in the flask.

Grignard Reaction: Cool the solution to 0 °C using an ice bath. Add 35.0 mL (0.105 mol) of

3.0 M methylmagnesium chloride solution in THF dropwise from the dropping funnel over 1

hour with vigorous stirring.

Reaction Completion: After the addition is complete, allow the mixture to warm to room

temperature and stir for an additional 2 hours.

Quenching: Carefully quench the reaction by slowly adding 100 mL of degassed distilled

water through the dropping funnel.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer with two 50 mL portions of diethyl ether.

Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate.

Filter the solution and remove the solvent under reduced pressure to yield the crude product.

Purification: Purify the resulting liquid by vacuum distillation to obtain pure 1,2-

bis(dimethylphosphino)ethane.
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Caption: Workflow for the synthesis of dmpe.
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Protocol 2: Synthesis of 1,2-Bis(dichlorophosphino)ethane

This protocol is based on the reaction of ethylene, white phosphorus, and phosphorus

trichloride.[4] Caution: This reaction involves highly toxic and pyrophoric materials and should

only be performed by experienced chemists with appropriate safety infrastructure.

Materials:

Reagent Molar Mass ( g/mol ) Ratio

Ethylene (C₂H₄) 28.05 3

White Phosphorus (P₄) 123.88 0.5

Phosphorus trichloride (PCl₃) 137.33 4

Procedure:

Specialized Apparatus: This reaction must be conducted in a high-pressure autoclave

capable of handling the required temperature and pressure.

Reagent Charging: The autoclave is charged with white phosphorus and phosphorus

trichloride under an inert atmosphere.

Reaction Conditions: The autoclave is sealed, and ethylene is introduced. The mixture is

heated to the required reaction temperature and pressure as described in the literature.

Isolation: After the reaction period, the autoclave is cooled, and the excess pressure is safely

vented. The product, 1,2-bis(dichlorophosphino)ethane, is isolated from the reaction

mixture, typically by distillation under reduced pressure.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1347013?utm_src=pdf-body
https://en.wikipedia.org/wiki/1,2-Bis(dichlorophosphino)ethane
https://www.benchchem.com/product/b1347013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3 C₂H₄

(Ethylene)

3 (CH₂PCl₂)₂
(1,2-Bis(dichlorophosphino)ethane)

0.5 P₄

(White Phosphorus)
4 PCl₃

(Phosphorus Trichloride)

Click to download full resolution via product page

Caption: Synthesis of 1,2-bis(dichlorophosphino)ethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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